Cas no 36031-70-6 (3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, dipentyl ester)

• Product name: 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, dipentyl ester
• CAS No: 36031-70-6
• MF: C₁₉H₃₁NO₄
• MW: 337.453746080399
• CID: 1473008

3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, dipentyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, dipentyl ester
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, 3,5-dipentyl ester

• Inchi： 1S/C19H31NO4/c1-5-7-9-11-23-18(21)16-13-17(15(4)20-14(16)3)19(22)24-12-10-8-6-2/h20H,5-13H2,1-4H3
• InChI Key： XDVICKNNBPLCGX-UHFFFAOYSA-N
• SMILES： C1(C)NC(C)=C(C(OCCCCC)=O)CC=1C(OCCCCC)=O

Computed Properties

• Exact Mass: 337.22543

Experimental Properties

• Density: 1.027±0.06 g/cm3(Predicted)
• Melting Point: 102-103 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 436.0±45.0 °C(Predicted)
• PSA: 64.63
• pka: 3.35±0.70(Predicted)